Cas no 194734-57-1 (2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol)

• Product Name: 2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
• CAS No: 194734-57-1
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 1387253
• PubChem ID: 85744321
• Update Time: 2025-04-20

2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(bromomethyl)-4,6-bis(1,1-dimethylethyl)-
• 2-(bromomethyl)-4,6-ditert-butylphenol
• 194734-57-1
• 2,4-Di-tert-butyl-6-(bromomethyl)phenol
• 2-(bromomethyl)-4,6-di-tert-butylphenol
• 3,5-di-t-butyl-2-hydroxybenzyl bromide
• SCHEMBL9994766
• BPXSTKLPJOGEDW-UHFFFAOYSA-N
• 2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol

• Inchi： 1S/C15H23BrO/c1-14(2,3)11-7-10(9-16)13(17)12(8-11)15(4,5)6/h7-8,17H,9H2,1-6H3
• InChI Key： BPXSTKLPJOGEDW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 298.09329
• Monoisotopic Mass: 298.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.5

Experimental Properties

• PSA: 20.23